4-Methyl-4-phenyl-4,5-dihydro-oxazol-2-ylamine

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 4-methyl-4-phenyl-5H-1,3-oxazol-2-amine
• InChI: InChI=1S/C10H12N2O/c1-10(7-13-9(11)12-10)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,11,12)
• InChI Key: DKKKRXLWZRSYJN-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(=N1)N)C2=CC=CC=C2

Description

4-Methyl-4-phenyl-4,5-dihydro-oxazol-2-ylamine is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, cooled (0° C.) mixture of 2-amino-2-phenyl-propan-1-ol (266 mg) and K2CO3 (292 mg) in THF (5 ml) under an argon atmosphere was added a solution of cyanogen bromide (292 mg) in THF (5 ml). The ice bath was removed and stirring at r.t. was continued for 18 h. The mixture (white suspension) was taken up in EtOAc/H2O 1:1. The aqueous phase was back extracted with EtOAc. The combined organics were washed with brine, dried over MgSO4, filtered and concentrated. The crude product was purified by column chromatography (silica gel; gradient: CH2Cl2->CH2Cl2/MeOH 9:1) to give 4-methyl-4-phenyl-4,5-dihydro-oxazol-2-ylamine (204 mg) as white solid. MS (ISP): 177.1 ([M+H]+)